Cas no 1955564-32-5 (3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride)

• Product Name: 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride
• CAS No: 1955564-32-5
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 5248232
• PubChem ID: 122236549
• Update Time: 2026-03-09

3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1-methyl-1H-imidazol-5-yl)-, hydrochloride (1:1)
• 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride

• Inchi： 1S/C7H8N2O2.ClH/c1-9-5-8-4-6(9)2-3-7(10)11;/h2-5H,1H3,(H,10,11);1H
• InChI Key： CZRFTYVUTLJNRW-UHFFFAOYSA-N
• SMILES： C(C1=CN=CN1C)=CC(=O)O.Cl

Additional information on 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride

3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride (CAS No. 1955564-32-5): An Overview of Its Properties, Applications, and Recent Research

3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride (CAS No. 1955564-32-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as imidazole propenoic acid hydrochloride, is a derivative of imidazole, a heterocyclic aromatic organic compound with a wide range of biological activities. The unique structure of 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride makes it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular formula of 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride is C₈H₉ClN₂O₂, and its molecular weight is approximately 196.62 g/mol. The compound is characterized by its imidazole ring, which is a key functional group responsible for many of its biological activities. The presence of the carboxylic acid group and the hydrochloride salt form further contribute to its chemical properties and solubility in aqueous solutions.

In terms of physical properties, 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride is a white to off-white crystalline solid with a melting point ranging from 170°C to 173°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, making it suitable for various experimental protocols and formulations. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in laboratory settings.

The biological activities of 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride have been the subject of numerous research studies. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, recent studies have shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. These findings suggest that 3-(1-methyl-1H-imidazol-5-yl)prop-2-enoic acid hydrochloride may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 3-(1-methyl-1H-imidazol-5-yl)prop-2-en oic acid hydrochloride have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with rapid absorption and distribution to target tissues. The half-life of 3-(1-methyl-H-imidazol--yl)prop--enoic acid hydrochloride in animal models has been reported to be approximately 4 hours, indicating that it may require multiple dosing regimens for sustained therapeutic effects.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-(1-methyl-H-imidazol--yl)prop--enoic acid hydrochloride in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound and pave the way for its use in clinical settings.

Beyond its direct therapeutic applications, 3-(1-methyl-H-imidazol--yl)prop--enoic acid hydrochloride has also found use as a research tool in biochemical studies. Its ability to modulate specific biological pathways makes it an important reagent for investigating the mechanisms underlying various diseases. For example, researchers have used this compound to study the role of kinases in cancer cell proliferation and metastasis, providing valuable insights into potential targets for drug development.

In conclusion, 3-(1-methyl-H-imidazol--yl)prop--enoic acid hydrochloride (CAS No. 1955564-) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it a valuable asset in the fields of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.